1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H25N3O4/c19-17(22)12-21-6-4-14(5-7-21)18(23)20-11-13-2-3-15-16(10-13)25-9-1-8-24-15/h2-3,10,14H,1,4-9,11-12H2,(H2,19,22)(H,20,23)
• InChI Key: OCORNGWSNLOWKM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)CNC(=O)C3CCN(CC3)CC(=O)N)OC1
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol

Description

1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C18H25N3O4 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(2-amino-2-oxoethyl)-N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethyl)-4-piperidinecarboxamide is 347.18450629 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anti-HIV Activity

Research on structurally related nitroimidazole derivatives, including those with modifications at the 2-oxoethyl moiety, has shown promising anti-HIV activities. These compounds were synthesized aiming to develop new non-nucleoside reverse transcriptase inhibitors, demonstrating the potential of such molecular frameworks in antiviral therapy (Al-Masoudi et al., 2007).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone, structurally related to the query compound, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These derivatives showed significant COX-2 inhibitory activity, indicating their potential as novel therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Serotonin 4 Receptor Agonist for Gastrointestinal Motility

Benzamide derivatives with modifications on the piperidine moiety have been synthesized and evaluated for their serotonin 4 (5-HT(4)) receptor agonist activity. These compounds have shown potential for enhancing gastrointestinal motility, pointing towards applications in treating gastrointestinal disorders (Sonda et al., 2003).

Anti-Fatigue Effects

Studies on benzamide derivatives, such as 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, have investigated their anti-fatigue effects. These compounds enhanced the swimming capacity of mice, offering a potential avenue for the development of agents to combat fatigue (Wu et al., 2014).

Antitumor Agents

Derivatives of the query compound have been explored for their antitumor potential. Specifically, novel 8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepines, obtained from structurally related precursors, showed significant activity against various cancer cell lines in vitro, highlighting the role of such compounds in cancer therapy (Insuasty et al., 2008).